Cas no 869945-59-5 (2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

2,5-Dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a fused pyrazolo-pyrimidine core with methyl and trifluoromethyl substituents. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyrazolo[1,5-a]pyrimidine scaffold offers versatile reactivity for further functionalization. Its rigid framework and electron-deficient character are advantageous in designing enzyme inhibitors or bioactive molecules. The compound exhibits potential as an intermediate in synthesizing pharmaceuticals, particularly for targeting kinase or G-protein-coupled receptors. Its well-defined crystalline form ensures high purity for precise applications in drug discovery.

2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure

869945-59-5 structure

Product Name:2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

CAS No:869945-59-5

MF:C₉H₁₂F₃N₃

MW:219.20689201355

MDL:MFCD04969225

CID:3059163

PubChem ID:135646596

Update Time:2025-07-02

2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- <br>2,5-Dimethyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin e
- 2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
- 2,5-Dimethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine
- STK349508
- CS-0283079
- EN300-229410
- BBL039900
- 2,5-dimethyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
- AKOS000309287
- 869945-59-5
- 2,5-DIMETHYL-7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE
- MDL： MFCD04969225
- Inchi： 1S/C9H12F3N3/c1-5-3-7(9(10,11)12)15-8(13-5)4-6(2)14-15/h4-5,7,13H,3H2,1-2H3
- InChI Key： YWWJNWUVNHXUKS-UHFFFAOYSA-N
- SMILES： FC(C1CC(C)NC2=CC(C)=NN12)(F)F

Computed Properties

Exact Mass: 219.09833188Da
Monoisotopic Mass: 219.09833188Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 29.9Å²

2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM271616-1g	2,5-Dimethyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine	869945-59-5	97%	1g	$578	2021-08-18
Chemenu	CM271616-1g	2,5-Dimethyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine	869945-59-5	97%	1g	$***	2023-03-30
Fluorochem	025866-250mg	2,5-Dimethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine	869945-59-5		250mg	￡182.00	2022-03-01
Fluorochem	025866-1g	2,5-Dimethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine	869945-59-5		1g	￡363.00	2022-03-01
Fluorochem	025866-5g	2,5-Dimethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine	869945-59-5		5g	￡963.00	2022-03-01
Enamine	EN300-229410-0.05g	2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	869945-59-5	95%	0.05g	$88.0	2024-06-20
Enamine	EN300-229410-0.1g	2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	869945-59-5	95%	0.1g	$132.0	2024-06-20
Enamine	EN300-229410-0.25g	2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	869945-59-5	95%	0.25g	$188.0	2024-06-20
Enamine	EN300-229410-0.5g	2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	869945-59-5	95%	0.5g	$353.0	2024-06-20
Enamine	EN300-229410-1.0g	2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	869945-59-5	95%	1.0g	$470.0	2024-06-20

2,5-dimethyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature

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4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

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